Cas no 1021263-79-5 (1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021263-79-5
• MF: C₁₃H₁₄N₆O₂S₂
• MW: 350.419258594513
• CID: 6192424
• PubChem ID: 25889817
• Update Time: 2025-06-15

1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• 6-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499268
• 1021263-79-5
• 6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F5123-0876

• Inchi： 1S/C13H14N6O2S2/c20-23(21,13-2-1-9-22-13)18-7-5-17(6-8-18)12-4-3-11-15-14-10-19(11)16-12/h1-4,9-10H,5-8H2
• InChI Key： BJMUGSGUAUYRCS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(C2C=CC3=NN=CN3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.06196606g/mol
• Monoisotopic Mass: 350.06196606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 120Ų

Additional information on 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Comprehensive Review of 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021263-79-5): Structure, Applications, and Research Insights

The compound 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021263-79-5) represents a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural framework, combining a thiophene sulfonyl moiety with a [1,2,4]triazolo[4,3-b]pyridazine core linked via a piperazine bridge, offers versatile pharmacological potential. Researchers are increasingly exploring its role as a scaffold for targeting enzymes and receptors implicated in neurological and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural features of CAS 1021263-79-5 align with these trends, particularly its ability to interact with ATP-binding sites in kinases—a hot topic in oncology and autoimmune disease research. Computational studies highlight its favorable binding affinity, making it a candidate for further optimization in drug design pipelines.

The synthesis of 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine involves multi-step organic reactions, including sulfonylation and cyclization strategies. Its thiophene ring contributes to enhanced metabolic stability, while the triazolopyridazine unit offers π-stacking capabilities critical for protein-ligand interactions. These attributes are frequently searched in academic databases, reflecting the compound's relevance in fragment-based drug discovery.

From an industrial perspective, CAS 1021263-79-5 is often discussed in patents related to G-protein-coupled receptor (GPCR) ligands and central nervous system (CNS) therapeutics. Its potential to cross the blood-brain barrier has sparked interest in neuropsychiatric applications, coinciding with rising public awareness about mental health treatments. Searches for "neuroprotective agents" and "kinase inhibitors for neurodegeneration" frequently intersect with studies on this compound.

Ongoing research also explores the structure-activity relationship (SAR) of derivatives based on this scaffold. For instance, modifications to the piperazine linker or sulfonyl group could fine-tune selectivity toward specific biological targets. Such investigations align with the broader pharmaceutical industry's focus on personalized medicine and targeted therapies—topics dominating scientific conferences and PubMed queries.

In summary, 1-(thiophene-2-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine exemplifies the intersection of synthetic chemistry and translational research. Its multi-target potential and drug-like properties position it as a promising candidate for addressing unmet medical needs, particularly in areas like neuroinflammation and rare diseases. As the scientific community continues to decode its mechanisms, this compound may soon transition from bench to bedside.